Cas no 929000-22-6 (t-Butyl 4-bromo-1-naphthoate)

t-Butyl 4-bromo-1-naphthoate structure
t-Butyl 4-bromo-1-naphthoate structure
Product Name:t-Butyl 4-bromo-1-naphthoate
CAS No:929000-22-6
MF:C15H15BrO2
MW:307.182403802872
MDL:MFCD09258636
CID:802088
PubChem ID:26967602
Update Time:2025-04-19

t-Butyl 4-bromo-1-naphthoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-bromo-1-naphthoate
    • 1-Naphthalenecarboxylicacid, 4-bromo-, 1,1-dimethylethyl ester
    • t-Butyl 4-bromo-1-naphthoate
    • tert-butyl 4-bromonaphthalene-1-carboxylate
    • OR8570
    • BS-24683
    • MFCD09258636
    • DTXSID70650379
    • 929000-22-6
    • T-BUTYL 4-BROMO-1-NAPHTHALENECARBOXYLATE
    • CS-0154847
    • AKOS015835599
    • SCHEMBL22545599
    • D82552
    • tert-Butyl4-bromo-1-naphthoate
    • XH1286
    • DB-371968
    • MDL: MFCD09258636
    • Inchi: 1S/C15H15BrO2/c1-15(2,3)18-14(17)12-8-9-13(16)11-7-5-4-6-10(11)12/h4-9H,1-3H3
    • InChI Key: JCSZXGTXRLOCHN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(=O)OC(C)(C)C)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 306.02600
  • Monoisotopic Mass: 306.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.352
  • Boiling Point: 393.655 °C at 760 mmHg
  • Flash Point: 191.876 °C
  • PSA: 26.30000
  • LogP: 4.55760

t-Butyl 4-bromo-1-naphthoate Pricemore >>

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